Cas no 2228801-34-9 (1-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 2228801-34-9
• MF: C₇HCl₂F₄NO
• MW: 261.988553762436
• CID: 6318326
• PubChem ID: 165755325
• Update Time: 2025-10-28

1-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
• 2228801-34-9
• EN300-1942376

• Inchi： 1S/C7HCl2F4NO/c8-5-2(4(15)7(11,12)13)1-3(10)6(9)14-5/h1H
• InChI Key： DKAHYVZQJBYBCI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 260.9371317g/mol
• Monoisotopic Mass: 260.9371317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30Ų

Additional information on 1-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(2,6-Dichloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one (CAS No. 2228801-34-9)

1-(2,6-Dichloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one (CAS No. 2228801-34-9) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoroacetyl and dichlorofluoropyridine moieties, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a halogen-rich framework, makes it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds like 1-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one stems from their enhanced metabolic stability and lipophilicity, which are critical in modern medicinal chemistry. Researchers are particularly intrigued by its potential role in developing targeted therapies for diseases where fluorine substitution improves drug efficacy. Additionally, its pyridine-based scaffold aligns with trends in heterocyclic chemistry, a hot topic in academic and industrial labs.

From an industrial perspective, CAS No. 2228801-34-9 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis and purification methods are frequently searched, reflecting demand for scalable and cost-effective production techniques. Environmental considerations also drive queries about green chemistry approaches to manufacturing such fluorinated derivatives, emphasizing solvent-free or catalytic processes.

Analytical challenges associated with 1-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one, such as HPLC quantification or NMR spectral interpretation, are common pain points for researchers. Online discussions frequently address these technical hurdles, underscoring the need for detailed spectral databases and optimized protocols. The compound’s stability under various storage conditions is another practical concern, especially for long-term R&D projects.

In the context of intellectual property, patents referencing 2228801-34-9 highlight its utility in crop protection formulations and pharmaceutical precursors. This dual applicability fuels cross-industry collaborations, with academic publications often exploring mechanistic insights into its reactivity. Such studies contribute to broader debates about structure-activity relationships in halogenated compounds.

Emerging trends in AI-driven molecular design have further spotlighted this compound, as machine learning models increasingly incorporate fluorine-specific parameters to predict novel derivatives. Computational chemists frequently cite 1-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one as a case study for validating in silico predictions against experimental data.

Regulatory aspects, though not restrictive for this compound, generate queries about REACH compliance and GMP synthesis standards. Suppliers emphasizing batch-to-batch consistency and documentation transparency tend to rank higher in search results, reflecting market priorities. Analytical certificates (CoA) and safety data sheets (SDS) for CAS 2228801-34-9 are among the most downloaded documents in specialty chemical portals.

Future research directions may explore the compound’s utility in photoaffinity labeling or as a building block for PET radiotracers, given its fluorine content. Such applications would align with current interests in molecular imaging and theranostics, areas experiencing rapid growth in biomedical fields.